Cas no 1396680-66-2 (5-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole)

• Product Name: 5-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole
• CAS No: 1396680-66-2
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 6171663
• PubChem ID: 71793079
• Update Time: 2024-01-13

5-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole
• AKOS024543241
• 1396680-66-2
• (1H-indol-5-yl)(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
• 1H-indol-5-yl-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]methanone
• F6245-3130
• 5-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]-1H-indole
• CHEMBL3439941

• Inchi： 1S/C17H18N4OS/c1-11-19-20-16(23-11)12-5-8-21(9-6-12)17(22)14-2-3-15-13(10-14)4-7-18-15/h2-4,7,10,12,18H,5-6,8-9H2,1H3
• InChI Key： KMZQZSZNFNEKDA-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1C1CCN(C(C2C=CC3=C(C=CN3)C=2)=O)CC1

Computed Properties

• Exact Mass: 326.12013238g/mol
• Monoisotopic Mass: 326.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines